BE“GHE Foundational & Exploratory

Check Availability & Pricing

N-Methyl-p-(o-tolylazo)aniline molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830

In-Depth Technical Guide: N-Methyl-p-(o-
tolylazo)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of N-Methyl-p-(o-
tolylazo)aniline. Due to the limited availability of specific experimental and biological data for
this compound, this guide presents foundational information, including its molecular formula
and weight, alongside a generalized experimental protocol for the synthesis of structurally
related aryl azo compounds. Furthermore, it discusses the general biological activities
associated with this class of molecules.

Core Molecular Data

The fundamental molecular properties of N-Methyl-p-(o-tolylazo)aniline are summarized
below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b090830?utm_src=pdf-interest
https://www.benchchem.com/product/b090830?utm_src=pdf-body
https://www.benchchem.com/product/b090830?utm_src=pdf-body
https://www.benchchem.com/product/b090830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C14H15Ns [1]
Molecular Weight 225.30 g/mol Calculated

N-methyl-4-((2-
methylphenyl)diazenyl)aniline

IUPAC Name

CAS Number 17018-24-5

Note: The molecular weight was calculated based on the atomic weights of the constituent

elements in the molecular formula.

Experimental Protocols: A Generalized Approach to
Synthesis

While a specific, peer-reviewed synthesis protocol for N-Methyl-p-(o-tolylazo)aniline is not
readily available in the surveyed literature, a general and well-established method for the
synthesis of aryl azo compounds is the diazotization of a primary aromatic amine followed by
an azo coupling reaction.[2][3][4] The following protocol outlines a plausible synthetic route.

Disclaimer: This is a generalized protocol and would require optimization for the specific
synthesis of N-Methyl-p-(o-tolylazo)aniline.

Reaction Scheme:

» Diazotization of o-toluidine: o-Toluidine is treated with a cold solution of sodium nitrite in the
presence of a strong acid, such as hydrochloric acid, to form the o-tolyl diazonium chloride
salt. The reaction is typically carried out at a low temperature (0-5 °C) to ensure the stability
of the diazonium salt.[2]

e Azo coupling with N-methylaniline: The freshly prepared o-tolyl diazonium chloride is then
added to a solution of N-methylaniline. The coupling reaction, an electrophilic aromatic
substitution, occurs at the para position of the N-methylaniline due to the activating effect of
the methylamino group. This reaction results in the formation of N-Methyl-p-(o-

tolylazo)aniline.
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Detailed Steps:
Part 1: Preparation of o-Tolyl Diazonium Chloride

» In a beaker, dissolve a specific molar equivalent of o-toluidine in a solution of hydrochloric
acid and water.

e Cool the mixture to 0-5 °C in an ice bath with constant stirring.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the o-toluidine
solution. Maintain the temperature below 5 °C throughout the addition.

o Continue stirring for a short period after the addition is complete to ensure the full formation
of the diazonium salt.

Part 2: Azo Coupling

 In a separate beaker, dissolve an equimolar amount of N-methylaniline in a suitable solvent,
such as a dilute acid or a water-miscible organic solvent.

e Cool this solution in an ice bath.

e Slowly add the cold diazonium salt solution from Part 1 to the N-methylaniline solution with
vigorous stirring.

e Acolored precipitate of N-Methyl-p-(o-tolylazo)aniline should form.
 Allow the reaction to proceed for a period to ensure complete coupling.

e The resulting solid can be collected by filtration, washed with cold water to remove any
unreacted salts, and then purified, typically by recrystallization from a suitable solvent like
ethanol.

Biological Activity of Aryl Azo Compounds

Disclaimer: The following information pertains to the general class of aryl azo compounds and
not specifically to N-Methyl-p-(o-tolylazo)aniline. The biological activity of a specific
compound can only be determined through dedicated experimental studies.
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Aryl azo compounds are a well-studied class of molecules with a broad spectrum of biological
activities. Their effects are largely attributed to the presence of the azo bond (-N=N-) and the
nature of the aromatic rings and their substituents.

Many azo compounds have been investigated for their potential therapeutic applications,
including:

» Antimicrobial and Antifungal Activity: Certain azo compounds have demonstrated inhibitory
effects against various bacterial and fungal strains.[5][6]

e Anticancer Properties: Some aryl azo derivatives have been studied for their potential as
anticancer agents.[7]

o Anti-inflammatory Effects: The anti-inflammatory potential of some azo compounds has also
been explored.[7]

It is crucial to note that the biological effects of azo compounds can be complex. The reductive
cleavage of the azo bond, which can occur metabolically, leads to the formation of aromatic
amines. The toxicity of these amines is a significant consideration in the safety assessment of
any azo compound.

Visualizing the Synthesis Workflow

The following diagram illustrates the generalized two-step synthesis process for aryl azo
compounds.

o-Toluidine

Sodium Nitrite
(NaNO>)

Diazotization o-Tolyl Diazonium Chloride

Azo Coupling N-Methyl-p-(o-tolylazo)aniline

Hydrochloric Acid
(HCI, 0-5°C)

N-Methylaniline
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Caption: Generalized workflow for the synthesis of N-Methyl-p-(o-tolylazo)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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